Cas no 100601-31-8 (Benzenethiol, 2-amino-3,4-dimethyl-)

• Product Name: Benzenethiol, 2-amino-3,4-dimethyl-
• CAS No: 100601-31-8
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 1125942
• Update Time: 2024-07-27

Benzenethiol, 2-amino-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-3,4-dimethyl-

• Inchi： 1S/C8H11NS/c1-5-3-4-7(10)8(9)6(5)2/h3-4,10H,9H2,1-2H3
• InChI Key： KNAGLXNAZGCVSV-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(C)C(C)=C1N

Computed Properties

• Exact Mass: 153.061221g/mol
• Monoisotopic Mass: 153.061221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.25g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 278.0±35.0 °C(Predicted)
• pka: 8.51±0.11(Predicted)